N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide

• Molecular Formula: C20H19N5OS
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide
• InChI: InChI=1S/C20H19N5OS/c1-4-17-22-23-20-25(17)24-19(27-20)14-10-9-13(3)16(11-14)21-18(26)15-8-6-5-7-12(15)2/h5-11H,4H2,1-3H3,(H,21,26)
• InChI Key: HWGGUZVVRGPIQV-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)C4=CC=CC=C4C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the thiadiazole family, which has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, lower blood glucose levels, and inhibit the growth of cancer cells. In addition, it has been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the lab.

Future Directions

There are several future directions for research on N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide. One direction is to further investigate its potential as a neuroprotective agent. Another direction is to optimize its use as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective synthetic methods for its production.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with 3-ethyl-6-(2-methyl-4-nitrophenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole in the presence of sodium hydride. The resulting intermediate is then reacted with 2-methylbenzoyl chloride to yield the final product.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-2-methylbenzamide has been studied for its potential applications in medicinal chemistry. It has been shown to have anticancer, anti-inflammatory, and antidiabetic properties. In addition, it has been studied for its potential use as a neuroprotective agent.